Cas no 864941-01-5 (2-(2-nitrobenzamido)thiophene-3-carboxamide)
2-(2-nitrobenzamido)thiophene-3-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-nitrobenzamido)thiophene-3-carboxamide
- 3-Thiophenecarboxamide, 2-[(2-nitrobenzoyl)amino]-
- SDCCGMLS-0065563.P001
- 864941-01-5
- SR-01000011746-1
- F1358-0341
- 2-[(2-nitrobenzoyl)amino]thiophene-3-carboxamide
- SR-01000011746
- AKOS024605360
-
- Inchi: 1S/C12H9N3O4S/c13-10(16)8-5-6-20-12(8)14-11(17)7-3-1-2-4-9(7)15(18)19/h1-6H,(H2,13,16)(H,14,17)
- InChI Key: FEDRWMJMFDGZPI-UHFFFAOYSA-N
- SMILES: C1(NC(=O)C2=CC=CC=C2[N+]([O-])=O)SC=CC=1C(N)=O
Computed Properties
- Exact Mass: 291.03137695g/mol
- Monoisotopic Mass: 291.03137695g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 412
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 146Ų
2-(2-nitrobenzamido)thiophene-3-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1358-0341-2μmol |
2-(2-nitrobenzamido)thiophene-3-carboxamide |
864941-01-5 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1358-0341-5μmol |
2-(2-nitrobenzamido)thiophene-3-carboxamide |
864941-01-5 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1358-0341-10μmol |
2-(2-nitrobenzamido)thiophene-3-carboxamide |
864941-01-5 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1358-0341-20μmol |
2-(2-nitrobenzamido)thiophene-3-carboxamide |
864941-01-5 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F1358-0341-1mg |
2-(2-nitrobenzamido)thiophene-3-carboxamide |
864941-01-5 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1358-0341-2mg |
2-(2-nitrobenzamido)thiophene-3-carboxamide |
864941-01-5 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1358-0341-3mg |
2-(2-nitrobenzamido)thiophene-3-carboxamide |
864941-01-5 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1358-0341-4mg |
2-(2-nitrobenzamido)thiophene-3-carboxamide |
864941-01-5 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1358-0341-5mg |
2-(2-nitrobenzamido)thiophene-3-carboxamide |
864941-01-5 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F1358-0341-10mg |
2-(2-nitrobenzamido)thiophene-3-carboxamide |
864941-01-5 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2-(2-nitrobenzamido)thiophene-3-carboxamide Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 2-(2-nitrobenzamido)thiophene-3-carboxamide
Introduction to 2-(2-nitrobenzamido)thiophene-3-carboxamide (CAS No. 864941-01-5)
2-(2-nitrobenzamido)thiophene-3-carboxamide, identified by its Chemical Abstracts Service (CAS) number 864941-01-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic derivatives characterized by the presence of both thiophene and nitrobenzamide functional groups, which endow it with unique chemical properties and potential biological activities. The structural configuration of this molecule, featuring a thiophene ring linked to a nitro-substituted benzamido moiety, positions it as a promising candidate for further exploration in drug discovery and therapeutic development.
The synthesis and characterization of 2-(2-nitrobenzamido)thiophene-3-carboxamide have been the subject of considerable research interest due to its potential applications in modulating biological pathways relevant to inflammation, cancer, and neurodegenerative diseases. Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of its interactions with biological targets, particularly enzymes and receptors involved in disease mechanisms. The nitro group in the benzamido moiety is particularly noteworthy, as it can participate in redox reactions and influence the compound's pharmacokinetic profile.
In the context of contemporary pharmaceutical research, 2-(2-nitrobenzamido)thiophene-3-carboxamide has been investigated for its ability to interact with specific protein targets. For instance, studies suggest that the nitrobenzamide portion of the molecule may exhibit inhibitory effects on certain kinases and transcription factors, which are often dysregulated in pathological conditions. Additionally, the thiophene ring is known to contribute to the compound's solubility and bioavailability, making it a favorable scaffold for drug design. These properties have prompted researchers to explore its potential as an intermediate in the synthesis of more complex pharmacological agents.
One of the most compelling aspects of 2-(2-nitrobenzamido)thiophene-3-carboxamide is its versatility in medicinal chemistry. The presence of both electron-withdrawing (nitro) and electron-donating (thiophene) groups allows for fine-tuning of its physicochemical properties, including lipophilicity, solubility, and metabolic stability. This flexibility has enabled chemists to develop derivatives with enhanced efficacy and reduced toxicity. Moreover, recent studies have highlighted its potential role in developing novel therapeutic strategies for chronic diseases. For example, preclinical investigations have demonstrated that analogs structurally related to 864941-01-5 may exhibit anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory signaling pathways.
The chemical synthesis of 2-(2-nitrobenzamido)thiophene-3-carboxamide involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps typically include the formation of the thiophene-thioester bond followed by condensation with 2-nitrobenzoyl chloride under appropriate catalytic conditions. Advances in green chemistry have also influenced synthetic methodologies, leading to more sustainable approaches that minimize waste and hazardous byproducts. These innovations not only improve efficiency but also align with regulatory requirements for environmentally responsible manufacturing processes.
From a pharmacological perspective, 864941-01-5 has been evaluated in various in vitro and in vivo models to assess its biological activity. Initial studies have shown promising results in terms of target engagement and pharmacological effects. For instance, cell-based assays have revealed that this compound can selectively inhibit certain enzymatic activities associated with cancer cell proliferation. Furthermore, animal models have provided insights into its potential therapeutic benefits without significant adverse effects at tested doses. These findings underscore the importance of further clinical investigation to validate its safety and efficacy in human populations.
The future direction of research on 2-(2-nitrobenzamido)thiophene-3-carboxamide is likely to focus on optimizing its pharmacological profile through structure-activity relationship (SAR) studies. By systematically modifying specific functional groups within the molecule, researchers aim to enhance its binding affinity, selectivity, and metabolic stability. Additionally, exploring combination therapies involving this compound with other drugs or small molecules could lead to synergistic effects that improve treatment outcomes for complex diseases such as cancer or autoimmune disorders.
In conclusion, 864941-01-5 represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its combination of a nitrobenzamide moiety with a thiophene ring offers multiple opportunities for drug development across various disease areas. As research continues to uncover new biological targets and innovative synthetic methodologies, 2-(2-nitrobenzamido)thiophene-3-carboxamide is poised to play an increasingly important role in shaping future therapeutic strategies.
864941-01-5 (2-(2-nitrobenzamido)thiophene-3-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)